Cas no 706820-95-3 (3-[N-(Tert-Butyl)sulfamoyl]phenylboronic Acid Pinacol Ester)

• Product Name: 3-[N-(Tert-Butyl)sulfamoyl]phenylboronic Acid Pinacol Ester
• CAS No: 706820-95-3
• MF: C₁₆H₂₆BNO₄S
• MW: 339.257943630219
• MDL: MFCD18384175
• CID: 850406
• PubChem ID: 58169119
• Update Time: 2025-10-29

3-[N-(Tert-Butyl)sulfamoyl]phenylboronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

• 3-(tert-butylaMino)sulfonyl-phenylboronic acid pinacol ester
• 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-N-(tert-butyl)benzenesulfonamide
• t-butylamino-sulfonyl-phenylboronic acid pinacol ester
• 3-[N-(tert-Butyl)sulfamoyl]phenylboronic Acid Pinacol Ester
• N-(tert-butyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonamide
• N-tert-butyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonamide
• VSJNPEGKWGUNOP-UHFFFAOYSA-N
• SY036491
• 3-[N-(t-Butyl)sulfamoyl]phenylboronic acid pinacol ester
• 3-[N-(tert-Butyl)sulfamoyl]phen
• CS-12059
• N-tert-butyl-3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)benzenesulfonamide
• 706820-95-3
• CS-0175392
• SCHEMBL1164195
• N-tert-butyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzene sulfonamide
• MFCD18384175
• 3-[N-(tert-Butyl)sulfamoyl]phenylboronicAcidPinacolEster
• A923778
• AC2494
• 3-(tert-butylaMino)sulfonylphenylboronic acid pinacol ester
• SB83432
• AKOS027257002
• DB-365691
• 3-[N-(Tert-Butyl)sulfamoyl]phenylboronic Acid Pinacol Ester

• MDL： MFCD18384175
• Inchi： 1S/C16H26BNO4S/c1-14(2,3)18-23(19,20)13-10-8-9-12(11-13)17-21-15(4,5)16(6,7)22-17/h8-11,18H,1-7H3
• InChI Key： VSJNPEGKWGUNOP-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC(B2OC(C)(C)C(C)(C)O2)=C1)(NC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 339.1675597g/mol
• Monoisotopic Mass: 339.1675597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73

Additional information on 3-[N-(Tert-Butyl)sulfamoyl]phenylboronic Acid Pinacol Ester

3-[N-(Tert-Butyl)sulfamoyl]phenylboronic Acid Pinacol Ester (CAS 706820-95-3): A Comprehensive Overview

The 3-[N-(Tert-Butyl)sulfamoyl]phenylboronic Acid Pinacol Ester (CAS 706820-95-3) is a specialized boronic acid derivative that has gained significant attention in modern organic synthesis and pharmaceutical research. This compound, with its unique tert-butyl sulfamoyl and pinacol boronic ester functional groups, offers remarkable versatility in cross-coupling reactions, making it a valuable building block for drug discovery and material science applications.

One of the most searched questions about 3-[N-(Tert-Butyl)sulfamoyl]phenylboronic Acid Pinacol Ester relates to its role in Suzuki-Miyaura coupling reactions. Researchers frequently inquire about optimal reaction conditions, catalytic systems, and yield optimization when using this compound. Recent studies have demonstrated its effectiveness in creating complex biaryl structures, which are crucial scaffolds in many FDA-approved drugs.

The boronic ester moiety in this compound provides enhanced stability compared to free boronic acids, addressing a common challenge in handling and storage. This characteristic makes 706820-95-3 particularly attractive for industrial applications where shelf-life and handling safety are paramount concerns. The tert-butyl sulfamoyl group adds another dimension of functionality, enabling diverse chemical transformations.

In the context of current research trends, 3-[N-(Tert-Butyl)sulfamoyl]phenylboronic Acid Pinacol Ester has emerged as a key player in the development of proteolysis targeting chimeras (PROTACs). This cutting-edge technology in drug discovery leverages the compound's ability to form stable connections between target proteins and E3 ubiquitin ligases, facilitating targeted protein degradation - a hot topic in cancer therapy research.

The pharmaceutical industry shows growing interest in 706820-95-3 for its potential in creating kinase inhibitors. With the increasing demand for targeted cancer therapies, researchers are exploring how this compound's unique structure can be utilized to develop more selective and potent inhibitors. Its sulfamoyl group offers hydrogen bonding capabilities that can enhance binding affinity to protein targets.

From a synthetic chemistry perspective, the pinacol boronic ester functionality in this compound provides several advantages. It's more stable to chromatography and prolonged storage than corresponding boronic acids, and it's less prone to protodeboronation - a common side reaction that concerns many synthetic chemists working with boronic acid derivatives.

Recent advancements in flow chemistry have created new opportunities for utilizing 3-[N-(Tert-Butyl)sulfamoyl]phenylboronic Acid Pinacol Ester in continuous manufacturing processes. The compound's stability and reactivity profile make it particularly suitable for such applications, aligning with the pharmaceutical industry's shift toward more efficient production methods.

Environmental considerations are increasingly important in chemical synthesis, and 706820-95-3 offers advantages in this regard. The pinacol ester group helps reduce the formation of boroxines, minimizing waste and improving atom economy in coupling reactions - factors that contribute to greener synthetic processes.

Analytical chemists have developed specialized methods for characterizing 3-[N-(Tert-Butyl)sulfamoyl]phenylboronic Acid Pinacol Ester, with particular focus on NMR techniques. The compound's distinctive proton environments provide clear signatures in both ¹H and ¹³C NMR spectra, making quality control and reaction monitoring more straightforward.

The commercial availability of 706820-95-3 has improved significantly in recent years, reflecting growing demand. Suppliers now offer various packaging options and purity grades to meet different research needs, from small-scale medicinal chemistry projects to larger process development requirements.

Looking toward future applications, researchers are exploring the potential of 3-[N-(Tert-Butyl)sulfamoyl]phenylboronic Acid Pinacol Ester in materials science. Its ability to form stable covalent bonds with various substrates makes it interesting for surface functionalization and the creation of novel polymeric materials with tailored properties.

Safety considerations for handling 706820-95-3 follow standard laboratory protocols for boronic esters. While not classified as highly hazardous, proper personal protective equipment and good ventilation are recommended when working with this compound, as with most organic chemicals.

Storage recommendations for 3-[N-(Tert-Butyl)sulfamoyl]phenylboronic Acid Pinacol Ester typically suggest keeping the material in a cool, dry place under inert atmosphere to maximize shelf life. Many suppliers provide the compound as a crystalline solid, which generally offers better long-term stability than solutions.

The price point for 706820-95-3 varies depending on quantity and purity requirements, but it has become more competitive as production scales have increased. This cost-effectiveness contributes to its growing popularity in both academic and industrial research settings.

Patent literature reveals numerous applications of 3-[N-(Tert-Butyl)sulfamoyl]phenylboronic Acid Pinacol Ester in pharmaceutical compositions, particularly in areas such as inflammation modulation and metabolic disorder treatment. The compound's structural features make it a versatile intermediate in these therapeutic areas.

As research continues, we can anticipate seeing more innovative applications for 706820-95-3 emerge. Its combination of stability, reactivity, and functional group diversity positions it as a valuable tool in the chemist's toolbox for years to come.